Cas no 2229127-79-9 (6-(dimethylamino)pyridin-3-ylmethanesulfonyl fluoride)

• Product Name: 6-(dimethylamino)pyridin-3-ylmethanesulfonyl fluoride
• CAS No: 2229127-79-9
• MF: C₈H₁₁FN₂O₂S
• MW: 218.248543977737
• CID: 6376622
• PubChem ID: 165688434
• Update Time: 2025-10-31

6-(dimethylamino)pyridin-3-ylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 6-(dimethylamino)pyridin-3-ylmethanesulfonyl fluoride
• [6-(dimethylamino)pyridin-3-yl]methanesulfonyl fluoride
• EN300-2003839
• 2229127-79-9

• Inchi： 1S/C8H11FN2O2S/c1-11(2)8-4-3-7(5-10-8)6-14(9,12)13/h3-5H,6H2,1-2H3
• InChI Key： DOGXJAXAELWTDT-UHFFFAOYSA-N
• SMILES： S(CC1=CN=C(C=C1)N(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 218.05252693g/mol
• Monoisotopic Mass: 218.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.6Ų

Additional information on 6-(dimethylamino)pyridin-3-ylmethanesulfonyl fluoride

Introduction to 6-(dimethylamino)pyridin-3-ylmethanesulfonyl fluoride (CAS No: 2229127-79-9)

6-(dimethylamino)pyridin-3-ylmethanesulfonyl fluoride, identified by its Chemical Abstracts Service (CAS) number 2229127-79-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their utility in synthetic chemistry, particularly in the modification of biomolecules and the development of novel therapeutic agents. The presence of a pyridine ring substituted with a dimethylamino group and a methanesulfonyl fluoride moiety endows this molecule with unique reactivity and functional properties, making it a valuable tool in modern drug discovery and molecular biology.

The structure of 6-(dimethylamino)pyridin-3-ylmethanesulfonyl fluoride features a nitrogen-rich heterocyclic core, which is highly favorable for interactions with biological targets. The dimethylamino group enhances the electron density on the pyridine ring, facilitating nucleophilic substitution reactions, while the methanesulfonyl fluoride (MsF) group serves as an excellent leaving group in various transformations. This combination of features makes the compound particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, where it can serve as an efficient electrophile.

In recent years, there has been a surge in research focused on the development of fluorinated sulfonyl compounds due to their broad spectrum of biological activities. These compounds have been explored for their potential in inhibiting enzymes, modulating receptor interactions, and enhancing drug delivery systems. Among these derivatives, 6-(dimethylamino)pyridin-3-ylmethanesulfonyl fluoride has emerged as a promising intermediate in the synthesis of bioactive molecules. Its ability to undergo facile functionalization allows for the creation of complex structures with tailored properties, which is crucial for optimizing pharmacokinetic and pharmacodynamic profiles.

One of the most compelling applications of 6-(dimethylamino)pyridin-3-ylmethanesulfonyl fluoride is in the field of medicinal chemistry. Researchers have leveraged its reactivity to develop novel inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating potent kinase inhibitors, which are critical for treating cancers and inflammatory disorders. The pyridine scaffold is particularly well-suited for binding to ATP-binding pockets in kinases, while the MsF group can be readily displaced by nucleophiles introduced by therapeutic agents. This has led to the identification of several lead compounds with significant therapeutic potential.

The synthesis of 6-(dimethylamino)pyridin-3-ylmethanesulfonyl fluoride typically involves multi-step organic transformations, starting from commercially available precursors such as 3-pyridinemethanol. The introduction of the dimethylamino group is commonly achieved through reductive amination or nucleophilic substitution reactions, while the sulfonylation step employs chlorosulfonic acid or its equivalents to form the methanesulfonyl group. Subsequent fluorination using reagents like diethylaminosulfur trifluoride (DAST) yields the desired product with high purity and yield. These synthetic protocols highlight the compound's accessibility and versatility for further derivatization.

Advances in computational chemistry have further enhanced the understanding and application of 6-(dimethylamino)pyridin-3-ylmethanesulfonyl fluoride. Molecular modeling studies have revealed insights into its binding interactions with biological targets, aiding in the rational design of more effective derivatives. Additionally, virtual screening techniques have been employed to identify novel scaffolds incorporating this moiety, accelerating the drug discovery process. The integration of experimental data with computational predictions has been instrumental in optimizing synthetic routes and improving yields.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their presence often enhances metabolic stability, binding affinity, and oral bioavailability of drugs. In 6-(dimethylamino)pyridin-3-ylmethanesulfonyl fluoride, the fluorine atom is strategically positioned within the sulfonyl fluoride group, contributing to its reactivity and functional utility. This has been exploited in various applications, including fluorinated probe molecules for biochemical assays and fluorinated intermediates for polymer synthesis. The compound's versatility underscores its importance as a building block in advanced chemical synthesis.

In conclusion,6-(dimethylamino)pyridin-3-ylmethanesulfonyl fluoride (CAS No: 2229127-79-9) represents a cornerstone in modern synthetic chemistry and drug development. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to create innovative therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly pivotal role in addressing complex biological challenges. The ongoing exploration of its applications promises to yield groundbreaking advancements across multiple disciplines.